Cas no 928-93-8 (hex-4-yn-1-ol)

• Product Name: hex-4-yn-1-ol
• CAS No: 928-93-8
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD16251111
• CID: 810746
• PubChem ID: 70235
• Update Time: 2025-06-11

hex-4-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Hexyn-1-ol
• hex-4-yn-1-ol
• AS-56489
• EN300-105830
• CS-0047308
• MFCD16251111
• A844380
• DTXSID30239149
• 928-93-8
• AKOS011888701
• EINECS 213-189-1
• NS00042161
• W16152
• 4-Hextyn-1-ol
• VNUUMNNQQSAYCU-UHFFFAOYSA-N

• MDL： MFCD16251111
• Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h7H,4-6H2,1H3
• InChI Key： VNUUMNNQQSAYCU-UHFFFAOYSA-N
• SMILES： OCCCC#CC

Computed Properties

• Exact Mass: 98.073
• Monoisotopic Mass: 98.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1

Experimental Properties

• Density: 0.8339 (estimate)
• Melting Point: -34°C (estimate)
• Boiling Point: 153.68°C (rough estimate)
• Flash Point: 69.1°C
• Refractive Index: 1.4325 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on hex-4-yn-1-ol

Properties and Applications of Hex-4-yn-1-ol (CAS No 928-93-8)

Hex-4-yn-1-ol, with the chemical name 1-hexyn-4-ol, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. Its molecular formula, C₆H₁₀O, reflects its structure as a hexane derivative featuring both an alkyne and an alcohol functional group. This unique combination makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

The compound is characterized by a linear carbon chain with an ethynyl group (-C≡CH) at the fourth carbon and a hydroxyl group (-OH) at the first carbon. This arrangement imparts distinct reactivity patterns, making it valuable in various synthetic pathways. The alkyne moiety is particularly noteworthy, as it can participate in Sonogashira coupling reactions, which are widely used to construct carbon-carbon bonds in pharmaceuticals and fine chemicals.

Recent advancements in synthetic methodologies have highlighted the utility of hex-4-yn-1-ol in constructing complex scaffolds. For instance, researchers have leveraged its alkyne functionality to develop novel heterocyclic compounds with potential biological activities. These efforts align with the growing demand for innovative molecular architectures in drug discovery, where hex-4-yn-1-ol serves as a key building block.

The hydroxyl group in hex-4-yn-1-ol also contributes to its versatility, enabling further functionalization through oxidation, esterification, or etherification reactions. Such modifications are crucial in tailoring the properties of derived compounds for specific applications. In pharmaceutical research, derivatives of hex-4-yn-1-ol have been explored for their potential roles as intermediates in antiviral and anti-inflammatory agents.

One notable application of hex-4-yn-1-ol is in the synthesis of polymers and materials science. The presence of both an alkyne and an alcohol allows for controlled polymerization reactions, such as click chemistry approaches involving copper-catalyzed azidealkyne cycloadditions. These methodologies have been employed to create functionalized polymers with applications ranging from coatings to biomedical materials.

The compound's reactivity also makes it a valuable tool in organic synthesis for constructing complex cyclic structures. For example, intramolecular cyclization reactions can be initiated using hex-4-yn-1-ol, leading to the formation of five-membered or six-membered rings. Such transformations are pivotal in medicinal chemistry for generating bioactive molecules with specific spatial arrangements.

In the context of industrial applications, hex-4-yn-1-ol has been utilized in the production of specialty chemicals and fragrances. Its ability to undergo selective reactions allows for the introduction of diverse functional groups, making it a preferred choice for fine chemical manufacturers seeking high purity and yield.

From an academic perspective, studies on hex-4-yn-1-ol continue to contribute to our understanding of reaction mechanisms and synthetic strategies. Researchers have demonstrated its role in developing catalytic systems that enhance efficiency in cross-coupling reactions, which are fundamental to modern organic synthesis. These findings not only advance theoretical knowledge but also offer practical benefits for industrial processes.

The pharmaceutical industry has shown particular interest in derivatives of hex-4-yn-1-o, owing to their potential therapeutic applications. For instance, modifications at the alkyne or hydroxyl positions can alter pharmacokinetic properties, improving drug delivery systems or enhancing target specificity. Ongoing clinical trials and preclinical studies are exploring these possibilities, underscoring the importance of hexylole as a precursor.

Environmental considerations also play a role in the utilization of hexylole, with researchers investigating greener synthetic routes to minimize waste and energy consumption. Innovations such as flow chemistry and biocatalysis are being integrated into processes involving this compound, aligning with global efforts toward sustainable chemical manufacturing.

The future prospects for hexylole remain promising, driven by its adaptability and reactivity. As synthetic techniques evolve, new applications will likely emerge, further solidifying its position as a cornerstone molecule in organic chemistry and pharmaceutical development.